Cas no 52689-18-6 (4-Acetylpicolinonitrile)

• Product Name: 4-Acetylpicolinonitrile
• CAS No: 52689-18-6
• MF: C₈H₆N₂O
• MW: 146.14604139328
• MDL: MFCD06637567
• CID: 838009
• PubChem ID: 12175678
• Update Time: 2025-04-19

4-Acetylpicolinonitrile Chemical and Physical Properties

Names and Identifiers

• 4-Acetylpicolinonitrile
• 2-Pyridinecarbonitrile, 4-acetyl-
• 4-ACETYL-2-CYANOPYRIDINE
• 4-acetylpyridine-2-carbonitrile
• 2-Pyridinecarbonitrile,4-acetyl
• 4-ACETYL-2-PYRIDINECARBONITRILE
• SCHEMBL4905230
• XBKYNNZZGLAYMV-UHFFFAOYSA-N
• BS-49905
• 52689-18-6
• CS-0120998
• DTXSID80479250
• AKOS006292057
• MFCD06637567
• AB25373
• DB-081979

• MDL： MFCD06637567
• Inchi： 1S/C8H6N2O/c1-6(11)7-2-3-10-8(4-7)5-9/h2-4H,1H3
• InChI Key： XBKYNNZZGLAYMV-UHFFFAOYSA-N
• SMILES： O=C(C)C1C=CN=C(C#N)C=1

Computed Properties

• Exact Mass: 146.04800
• Monoisotopic Mass: 146.048012819g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 53.8Ų

Experimental Properties

• PSA: 53.75000
• LogP: 1.15588